molecular formula C16H8Cl2N2OS B5703478 3,6-dichloro-N-(2-cyanophenyl)-1-benzothiophene-2-carboxamide

3,6-dichloro-N-(2-cyanophenyl)-1-benzothiophene-2-carboxamide

Cat. No. B5703478
M. Wt: 347.2 g/mol
InChI Key: MMCJAKBERBBBPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,6-dichloro-N-(2-cyanophenyl)-1-benzothiophene-2-carboxamide, also known as DCB, is a chemical compound that has been the subject of significant scientific research in recent years. This compound is a member of the benzothiophene family of compounds, which are known for their potential therapeutic applications in a variety of fields. In

Mechanism of Action

The mechanism of action of 3,6-dichloro-N-(2-cyanophenyl)-1-benzothiophene-2-carboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has also been shown to have anti-inflammatory properties, which may contribute to its potential therapeutic applications in the treatment of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the reduction of inflammation, and the potential to improve cognitive function in individuals with neurological disorders. This compound has also been shown to have a low toxicity profile, which makes it a promising candidate for further research and development.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 3,6-dichloro-N-(2-cyanophenyl)-1-benzothiophene-2-carboxamide for lab experiments is its low toxicity profile, which makes it a safe and effective compound for use in a variety of research settings. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 3,6-dichloro-N-(2-cyanophenyl)-1-benzothiophene-2-carboxamide, including further studies on its potential therapeutic applications in the treatment of cancer and neurological disorders. Additionally, future research could focus on the development of new synthesis methods for this compound that could improve its solubility and make it easier to work with in experimental settings. Finally, future research could explore the potential use of this compound in combination with other compounds to enhance its therapeutic effects.
In conclusion, this compound is a promising compound with significant potential for use in a variety of scientific research settings. Its low toxicity profile, potential therapeutic applications, and relatively simple synthesis method make it an attractive candidate for further research and development.

Synthesis Methods

The synthesis of 3,6-dichloro-N-(2-cyanophenyl)-1-benzothiophene-2-carboxamide involves a multi-step process that begins with the reaction of 2-chlorobenzonitrile with thiophene-2-carboxylic acid. This reaction produces 2-(2-thienyl)benzoic acid, which is then reacted with thionyl chloride to produce 2-(2-thienyl)benzoyl chloride. The final step in the synthesis of this compound involves the reaction of 2-(2-thienyl)benzoyl chloride with 2-amino-3,6-dichlorobenzonitrile to produce the final product.

Scientific Research Applications

3,6-dichloro-N-(2-cyanophenyl)-1-benzothiophene-2-carboxamide has been the subject of significant scientific research due to its potential therapeutic applications in a variety of fields. One of the primary areas of research has been in the field of cancer treatment, where this compound has shown promising results as a potential anti-cancer agent. This compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

3,6-dichloro-N-(2-cyanophenyl)-1-benzothiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H8Cl2N2OS/c17-10-5-6-11-13(7-10)22-15(14(11)18)16(21)20-12-4-2-1-3-9(12)8-19/h1-7H,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MMCJAKBERBBBPN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C#N)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H8Cl2N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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